Cas no 125453-15-8 (Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester
• CAS No: 125453-15-8
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 3700015
• PubChem ID: 3801191
• Update Time: 2025-08-05

Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester
• Benzyl N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]carbamate
• starbld0006092
• [alpha-(1H-Benzotriazole-1-yl)benzyl]carbamic acid benzyl ester
• benzyl N-[benzotriazol-1-yl(phenyl)methyl]carbamate
• Benzyl ((1H-benzo[d][1,2,3]triazol-1-yl)(phenyl)methyl)carbamate
• 125453-15-8

• Inchi： 1S/C21H18N4O2/c26-21(27-15-16-9-3-1-4-10-16)22-20(17-11-5-2-6-12-17)25-19-14-8-7-13-18(19)23-24-25/h1-14,20H,15H2,(H,22,26)
• InChI Key： SRRJXYLOTHWDBC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(N1C2=CC=CC=C2N=N1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 358.14297583Da
• Monoisotopic Mass: 358.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester

Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester and CAS No. 125453-15-8: A Comprehensive Overview

Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester, is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical and chemical research. This compound, identified by the CAS number 125453-15-8, has garnered significant attention due to its unique chemical properties and the promising avenues it opens for scientific exploration. The compound's structure combines a benzotriazole moiety with phenylmethyl ester functionalities, making it a candidate for various synthetic transformations and functional applications.

The benzotriazole component of this molecule is particularly noteworthy, as benzotriazoles are known for their broad spectrum of biological activities. These include antimicrobial, antifungal, and anti-inflammatory properties, which have been extensively studied in the context of drug development. The presence of the benzotriazole ring in Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester suggests that it may exhibit similar bioactivities, making it a valuable scaffold for medicinal chemists. Furthermore, the phenylmethyl ester group contributes to the compound's versatility, allowing for further derivatization and modification to tailor its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, benzotriazoles have emerged as a crucial class of molecules due to their ability to interact with biological targets in diverse ways. The compound in question, CAS No. 125453-15-8, represents a significant advancement in this field. Its unique structural features make it an attractive candidate for further investigation into its pharmacological effects and potential applications in treating various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The benzotriazole ring can serve as a core structure that can be modified to enhance specific biological activities. For instance, researchers have explored the use of benzotriazole derivatives in the development of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The phenylmethyl ester group provides additional opportunities for chemical modification, allowing scientists to fine-tune the compound's properties to achieve desired outcomes.

The synthesis of Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester involves multi-step organic reactions that highlight the compound's synthetic complexity. The process typically begins with the formation of the benzotriazole ring through cyclization reactions involving appropriate precursors. Subsequent steps involve introducing the phenylmethyl ester functionality through esterification reactions or other coupling techniques. These synthetic routes require careful optimization to ensure high yields and purity of the final product.

The chemical properties of this compound also make it a valuable tool for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structure and understand how it interacts with biological targets. These studies provide crucial insights into the compound's mechanism of action and help guide further development efforts.

In conclusion, Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester, identified by CAS No. 125453-15-8, is a remarkable compound with significant potential in pharmaceutical research. Its unique structure combines a benzotriazole moiety with phenylmethyl ester functionalities, making it a versatile scaffold for drug development. The promising biological activities associated with benzotriazole derivatives suggest that this compound may have therapeutic applications in various medical conditions. As research continues to uncover new ways to utilize such molecules, Carbamic acid, (1H-benzotriazol-1-ylphenylmethyl)-, phenylmethyl ester is poised to play a pivotal role in advancing our understanding of medicinal chemistry and drug design.